(5-chloro-2-{[(E)-(6-nitro-1,3-benzodioxol-5-yl)methylidene]amino}phenyl)(phenyl)methanone

• Molecular Formula: C21H13ClN2O5
• Molecular Weight: 408.8 g/mol
• IUPAC Name: [5-chloro-2-[(6-nitro-1,3-benzodioxol-5-yl)methylideneamino]phenyl]-phenylmethanone
• InChI: InChI=1S/C21H13ClN2O5/c22-15-6-7-17(16(9-15)21(25)13-4-2-1-3-5-13)23-11-14-8-19-20(29-12-28-19)10-18(14)24(26)27/h1-11H,12H2
• InChI Key: YHVOOFZLJOBHHQ-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C(=C2)C=NC3=C(C=C(C=C3)Cl)C(=O)C4=CC=CC=C4)[N+](=O)[O-]

Description

This compound is a Schiff base derivative characterized by a central methanone core substituted with a 5-chloro-2-aminophenyl group and a phenyl ring. The distinguishing feature is the (E)-configured imine linkage to a 6-nitro-1,3-benzodioxol-5-ylmethylidene moiety. The benzodioxol ring introduces steric bulk and electronic effects due to the nitro group, which is strongly electron-withdrawing.

Biological Activity

The compound (5-chloro-2-{[(E)-(6-nitro-1,3-benzodioxol-5-yl)methylidene]amino}phenyl)(phenyl)methanone, also known by its IUPAC name, exhibits significant biological activity that has garnered attention in various fields of research. Its complex structure combines a chloro group, a nitro group, and a benzodioxole moiety, contributing to its pharmacological potential.

• Molecular Formula : C21H13ClN2O5
• Molar Mass : 408.79 g/mol
• CAS Number : Not specified in the sources but can be found in chemical databases.

The biological activity of this compound is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. The nitro group can undergo bioreduction to form reactive intermediates that may modify cellular components. The benzodioxole and phenyl groups are likely involved in binding interactions that modulate enzymatic activities or receptor functions.

Biological Activities

• Antimicrobial Activity : Research indicates that compounds with similar structures often exhibit antimicrobial properties. The presence of the nitro group is particularly notable for its role in enhancing antibacterial activity against Gram-positive and Gram-negative bacteria.
• Anticancer Properties : Preliminary studies suggest that this compound may induce apoptosis in cancer cells. The mechanism could involve the activation of specific signaling pathways that lead to cell cycle arrest and programmed cell death.
• Enzyme Inhibition : There is evidence that this compound can inhibit certain enzymes, potentially affecting metabolic pathways. For example, it may act as an inhibitor of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling.

Case Studies and Research Findings

A review of literature reveals several studies focusing on the biological implications of similar compounds:

• Study 1 : A compound with a similar benzodioxole structure demonstrated significant inhibition of tumor growth in xenograft models, suggesting potential for development as an anticancer agent.
• Study 2 : Investigations into the antimicrobial properties revealed effective inhibition of bacterial growth in vitro, with minimum inhibitory concentrations (MICs) comparable to established antibiotics.

Data Table: Biological Activity Overview

Activity Type	Observed Effects	Reference
Antimicrobial	Inhibition of bacterial growth
Anticancer	Induction of apoptosis in cancer cells
Enzyme Inhibition	Inhibition of COX enzymes

Comparison with Similar Compounds

Structural Analogs with Varied Substituents

Compound Name	Substituent on Benzylidene	Molecular Formula	Molar Mass (g/mol)	Key Properties/Findings
Target Compound	6-Nitro-1,3-benzodioxol-5-yl	C₂₀H₁₂ClN₂O₅	~401.78*	Expected high electron-withdrawing effects; potential bioactivity due to nitro group.
{5-Chloro-2-[(4-chlorobenzylidene)amino]phenyl}(phenyl)methanone	4-Chlorophenyl	C₂₀H₁₃Cl₂NO	354.23	Crystallized (Acta Cryst. E68, o644); chloro substituent enhances lipophilicity.
{5-Chloro-2-[(2-hydroxybenzylidene)amino]phenyl}(phenyl)methanone	2-Hydroxyphenyl	C₂₀H₁₄ClNO₂	343.78	Stable crystal structure (R factor = 0.038); hydroxyl group enables hydrogen bonding.
(Z)-(3-Chlorophenyl)methylidene analog	3-Chlorophenyl (Z-configuration)	C₂₀H₁₃Cl₂NO	354.23	Stereochemical differences may affect reactivity; Z-configuration less common.
(5E)-3-(3-Chlorophenyl)-5-[(2-methoxyphenyl)methylidene]-2-sulfanylidene-thiazolidin-4-one	2-Methoxyphenyl + thiazolidinone	C₁₈H₁₃ClN₂O₂S₂	412.89	Heterocyclic core alters electronic profile; methoxy group increases solubility.

*Calculated based on molecular formula.

Key Observations:

• Steric Considerations : The benzodioxol ring adds steric bulk, which may reduce rotational freedom and increase rigidity compared to simpler aryl substituents .